Cas no 101975-71-7 (NSC 63925 (9CI))

• Product Name: NSC 63925 (9CI)
• CAS No: 101975-71-7
• MF: C₄₂H₆₈O₁₂
• MW: 764.982134819031
• CID: 226366
• PubChem ID: 6916048
• Update Time: 2025-04-19

NSC 63925 (9CI) Chemical and Physical Properties

Names and Identifiers

• NSC 63925 (9CI)
• CHEBI:182064
• Antibiotic 170t
• 4,13,22,31,37,38,39,40-Octaoxapentacyclo(32.2.1.17,10.116,19.125,28)tetracontane-3,12,21,30-tetrone, 5,23-diethyl-2,11,14,20,29,32-hexamethyl- (VAN)
• 4,13,22,31,37,38,39,40-OCTAOXAPENTACYCLO(32.2.1.17,10.116,19.125,28)TETRACONTANE-3,12,21,30-TETRONE, 5,23-DIETHYL-2,11,14,20,29,32-HEXAMETHYL-, (1R,2R,5R,7R,10S,11S,14S,16S,19R,20R,23R,25R,28S,29S,32S,34S)-
• Akd-1C
• (1r,2r,5r,7r,10s,11s,14s,16s,19r,20r,23r,25r,28s,29s,32s,34s)-5,23-diethyl-2,11,14,20,29,32-hexamethyl-4,13,22,31,37,38,39,40-octaoxapentacyclo[32.2.1.17,10.116,19.125,28]tetracontane-3,12,21,30-tetrone
• UNII-BEN4Q6B74Y
• Upjohn 170T (low melting)
• Nonactin, 5,23-didemethyl-5,23-diethyl-
• 20261-85-2
• NSC 63925
• BEN4Q6B74Y
• NSC-63925
• 101975-71-7
• Dinactin (NCGC00384729-01_C42H68O12)
• Dinactin
• NCGC00384729-01
• NSC63925

• Inchi： 1S/C42H68O12/c1-9-29-21-33-13-17-35(51-33)25(5)39(43)47-24(4)20-32-12-16-38(50-32)28(8)42(46)54-30(10-2)22-34-14-18-36(52-34)26(6)40(44)48-23(3)19-31-11-15-37(49-31)27(7)41(45)53-29/h23-38H,9-22H2,1-8H3/t23-,24-,25-,26-,27+,28+,29+,30+,31-,32-,33+,34+,35-,36-,37+,38+/m0/s1
• InChI Key： ZBDGIMZKOJALMU-HXUSMMTHSA-N
• SMILES： O1[C@@H]2[C@H](C)C(=O)O[C@@H](C)C[C@@H]3CC[C@H]([C@@H](C)C(=O)O[C@H](CC)C[C@H]4CC[C@@H]([C@H](C)C(=O)O[C@@H](C)C[C@@H]5CC[C@H]([C@@H](C)C(=O)O[C@H](CC)C[C@H]1CC2)O5)O4)O3

Computed Properties

• Exact Mass: 63.01435
• Monoisotopic Mass: 764.47107760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 2
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 26.02